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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905

Ethyl 3-(benzylamino)propanoate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of Ethyl 3-(benzylamino)propanoate (CAS No. 23583-21-3). This versatile
compound serves as a key intermediate in the synthesis of various pharmaceutical agents and
agrochemicals.[1][2][3] This document outlines its chemical structure, physical characteristics,
spectroscopic data, and a representative synthesis protocol, offering valuable insights for
professionals in research and development.

Core Physical and Chemical Properties

Ethyl 3-(benzylamino)propanoate is a clear, colorless to almost colorless liquid at room
temperature. It is characterized by the presence of a secondary amine and an ester functional
group, which contribute to its reactivity and utility as a chemical building block.[3]

Table 1: Physicochemical Properties of Ethyl 3-(benzylamino)propanoate
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Property Value Source
Molecular Formula C12H17NO2 [415]
Molecular Weight 207.27 g/mol [5]1[6]
CAS Number 23583-21-3 [2][4]
Colorless to Almost Colorless
Appearance -
Liquid
307.2 °C at 760 mmHg; 150 °C
Boiling Point at 0.2 mmHg; 135 °C at 2 [4117]
mmHg
Density 1.017 g/mL at 25 °C [6]
Refractive Index (n20/D) 1.503 - 1.504 [41[6]
Flash Point 139.6 °C [4]

Vapor Pressure

0.000737 mmHg at 25°C

[4]

LogP

2.12030

[4]

Storage Temperature

-20°C or Refrigerated (0-10°C)

[6]

Spectroscopic Data

The structure of Ethyl 3-(benzylamino)propanoate has been confirmed through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for Ethyl 3-(benzylamino)propanoate
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Technique Data Highlights Source

o (ppm): 7.31, 7.23 (aromatic
protons); 4.12 (q, -OCH2CH5);
3.78 (s, -NCHzPh); 2.87 (t, -
1H NMR (400 MHz, CDCIs) NCH>CHa-): 2.50 ( [4][5]
2 2-), £. , -
CH2C00-); 1.23 (t, -

OCH2CHs)

Peaks corresponding to
_ aromatic carbons, ester
13C NMR (in CDCI5) _ _ [4][5]
carbonyl, and aliphatic carbons

are observed.

Characteristic peaks for N-H,
o C-H (aromatic and aliphatic),

IR (liquid film) _ [4]
C=0 (ester), and C-N bonds

are present.

Molecular ion peak (M*) at m/z
207. Other significant

Mass Spectrometry (EI) ] [5]
fragments include peaks at m/z

106 and 91 (tropylium ion).

Experimental Protocols
Synthesis of Ethyl 3-(benzylamino)propanoate

A general method for the synthesis of Ethyl 3-(benzylamino)propanoate involves the Michael
addition of benzylamine to ethyl acrylate.[2]

Materials:
e Benzylamine
o Ethyl acrylate

e Acidic alumina (catalyst)
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e Hexane

o Ethyl acetate

e Anhydrous sodium sulfate
Procedure:

« In a round-bottom flask equipped with a reflux condenser, combine benzylamine (1.5 molar
equivalents) and ethyl acrylate (1.0 molar equivalent).

e Add acidic alumina (e.g., 1 g per 5 mmol of ethyl acrylate) to the mixture.
e Heat the reaction mixture to reflux with constant stirring.

o Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.
« Filter the mixture to remove the alumina catalyst.
e Wash the catalyst with a mixture of ethyl acetate and hexane.

« Combine the filtrate and the washings and concentrate the solution using a rotary evaporator
to obtain the crude product.

Purification Protocol

The crude Ethyl 3-(benzylamino)propanoate can be purified by silica gel column
chromatography.[2]

Procedure:
e Prepare a silica gel column using a slurry of silica gel in hexane.

e Load the crude product onto the column.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b105905?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1468315.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Elute the column with a solvent system of hexane and ethyl acetate. A typical gradient for
aromatic amine derivatives is starting with a higher ratio of hexane (e.g., 8:2 hexane:ethyl
acetate).[2]

o Collect the fractions and analyze them by TLC to identify the fractions containing the pure
product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield purified
Ethyl 3-(benzylamino)propanoate.

Analytical Methods

Standard spectroscopic techniques are employed for the characterization of the final product.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on a spectrometer (e.g., 400 MHz) using deuterated chloroform (CDCIs) as the solvent and
tetramethylsilane (TMS) as an internal standard.[4][5]

« Infrared (IR) Spectroscopy: IR spectra are typically recorded on a neat sample using an FT-
IR spectrometer.[4]

o Mass Spectrometry (MS): Mass spectra are obtained using an electron ionization (El) mass
spectrometer.

Visualizing the Workflow

The synthesis and purification process can be visualized as a clear, logical workflow.

Synthesis Purification Analysis

Benzylamine + c wat Silica Gel Column
Ethyl Acrylate + Reflux Cooling & Filtration concentralion | cryide Product Chromatography Pure Ethyl 3-(benzylamino)propanoate [H—¥# NMR, IR, MS
Acidic Alumina (Hexane/Ethyl Acetate)

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis and purification of Ethyl 3-
(benzylamino)propanoate.

Applications and Reactivity

Ethyl 3-(benzylamino)propanoate is a valuable intermediate in organic synthesis. Its utility is
demonstrated in the preparation of more complex molecules for the pharmaceutical and
agrochemical industries.[1][3]

e Pharmaceutical Synthesis: It is a key precursor for the synthesis of dipivaloyloxyphenyl
aminopropionate beta-agonist prodrugs, which have applications in treating conditions like
psoriasis.[1][2] It is also used in the synthesis of spiropiperidine-based orexin-2 receptor
(OX2R) antagonists.[2]

o Agrochemical Synthesis: The compound serves as an intermediate in the production of
certain insecticides, such as in the preparation of N,N'-dithiobis(N-benzyl-3-alanine) diethyl
ester.[1][2]

o Peptide Synthesis: It is suitable for use in solution-phase peptide synthesis.[6]

The reactivity of Ethyl 3-(benzylamino)propanoate is primarily centered around the
secondary amine and the ester functional groups, allowing for a variety of chemical
transformations.

Safety and Handling

Ethyl 3-(benzylamino)propanoate is classified as an irritant and is harmful if swallowed.[4]
Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be used when handling this compound.[6] It should be stored in a cool, dark
place, with some sources recommending refrigeration at -20°C or between 0-10°C.[6] It is also
noted to be heat-sensitive.[7]

This technical guide provides a comprehensive overview of Ethyl 3-
(benzylamino)propanoate, offering essential data and protocols for its synthesis,
characterization, and application in various fields of chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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